Cas no 2470439-92-8 (2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate)

• Product Name: 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate
• CAS No: 2470439-92-8
• MF: C₂₀H₁₉F₃O₄
• MW: 380.357676744461
• CID: 5762565
• PubChem ID: 155819764
• Update Time: 2025-06-15

2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 2470439-92-8
• [2-(Difluoromethoxy)-5-methylphenyl]methyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate
• EN300-26983385
• 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate

• Inchi： 1S/C20H19F3O4/c1-12-7-8-18(27-20(22)23)14(9-12)11-26-19(25)13(2)10-17(24)15-5-3-4-6-16(15)21/h3-9,13,20H,10-11H2,1-2H3
• InChI Key： BRCHWAQDZMFPSS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(C(=O)OCC1C=C(C)C=CC=1OC(F)F)C)=O

Computed Properties

• Exact Mass: 380.12354357g/mol
• Monoisotopic Mass: 380.12354357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate

Introduction to 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate (CAS No. 2470439-92-8)

2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate (CAS No. 2470439-92-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a difluoromethoxy group, a methylphenylmethyl moiety, and a fluorophenyl-substituted butanoate ester. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate can be represented as follows: the core structure consists of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a methyl group at the 5-position. The phenyl ring is further connected to a methyl ester of a butanoic acid derivative, which itself is substituted with a 2-fluorophenyl group. This intricate arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity.

In the realm of medicinal chemistry, 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate has been studied for its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary in vitro and in vivo studies have demonstrated its ability to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate have also been investigated. Its lipophilic nature allows for good membrane permeability, which is essential for drug absorption and distribution. However, the presence of multiple functional groups can also influence its metabolic stability and clearance rate. Researchers are currently exploring ways to optimize these properties to enhance the compound's therapeutic index.

In terms of safety and toxicity, initial studies have indicated that 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile. These trials will also help to determine the optimal dosing regimens and administration routes for various therapeutic applications.

The synthesis of 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the difluoromethoxy group via nucleophilic substitution reactions, followed by coupling reactions to introduce the methylphenylmethyl and fluorophenylbutanoate moieties. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating more extensive biological evaluations.

Beyond its direct therapeutic applications, 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate has also been explored as a lead compound for drug discovery efforts. Its unique structure serves as a scaffold for the development of novel derivatives with enhanced biological activities or improved pharmacological profiles. Computational methods such as molecular docking and virtual screening have been employed to identify potential modifications that could enhance the compound's binding affinity to target proteins or improve its pharmacokinetic properties.

In conclusion, 2-(difluoromethoxy)-5-methylphenylmethyl 4-(2-fluorophenyl)-2-methyl-4-oxobutanoate (CAS No. 2470439-92-8) represents a promising molecule with diverse applications in pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its properties and explore its full potential in treating various diseases.